Cas no 946243-36-3 (4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide)

4-Chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a chloro group at the para position, a furan-2-yl moiety, and a 4-methoxybenzenesulfonyl ethyl side chain. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups, including the sulfonyl and furan components, may enhance binding affinity and selectivity in target interactions. Its well-defined chemical properties make it suitable for research applications in drug discovery and development, where precise molecular modifications are critical. The compound's stability and reactivity profile support its use in controlled synthetic pathways.
4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide structure
946243-36-3 structure
Product Name:4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide
CAS No:946243-36-3
MF:C20H18ClNO5S
MW:419.878623485565
CID:5515693
Update Time:2025-06-15

4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-chloro-N-[2-(2-furanyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl]-
    • 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide
    • Inchi: 1S/C20H18ClNO5S/c1-26-16-8-10-17(11-9-16)28(24,25)19(18-3-2-12-27-18)13-22-20(23)14-4-6-15(21)7-5-14/h2-12,19H,13H2,1H3,(H,22,23)
    • InChI Key: PCGXRGUFFRGAHH-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=CO1)S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=C(Cl)C=C1

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Additional information on 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide

Comprehensive Overview of 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide (CAS No. 946243-36-3)

The compound 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide (CAS No. 946243-36-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a furan ring, a methoxybenzenesulfonyl group, and a chlorobenzamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for sulfonamide-based compounds like 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide has surged, driven by their versatility in medicinal chemistry. This compound's sulfonyl group is known for enhancing binding affinity and metabolic stability, making it a valuable building block for designing novel therapeutics. Additionally, the presence of a furan ring introduces aromaticity and electron-rich properties, which are critical for modulating pharmacokinetic profiles.

One of the most frequently searched questions about this compound revolves around its synthesis and optimization. Scientists are exploring efficient routes to produce 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide with high yield and purity. Green chemistry principles are increasingly applied to minimize environmental impact, aligning with the global push for sustainable chemical processes. The compound's CAS No. 946243-36-3 is often used as a reference in patents and academic papers, highlighting its importance in intellectual property and research.

Another hot topic is the compound's potential biological activity. Preliminary studies suggest that 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide may exhibit inhibitory effects on specific enzymes or receptors, though further validation is needed. This aligns with the growing interest in targeted drug discovery, where researchers aim to develop molecules with high specificity and minimal side effects. The methoxybenzenesulfonyl fragment, in particular, is being investigated for its role in enhancing solubility and bioavailability.

From a commercial perspective, the compound's market availability and supply chain are critical considerations. Suppliers often list CAS No. 946243-36-3 under categories such as research chemicals or pharmaceutical intermediates, catering to laboratories and industries engaged in drug development. Quality control, including HPLC purity and spectroscopic characterization, is emphasized to ensure consistency across batches.

In summary, 4-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide (CAS No. 946243-36-3) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential applications spanning drug design, material science, and beyond. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemistry.

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